molecular formula C7H16OS B8415320 3,3-Dimethyl-2-mercaptomethylbutan-1-ol

3,3-Dimethyl-2-mercaptomethylbutan-1-ol

Cat. No. B8415320
M. Wt: 148.27 g/mol
InChI Key: TXPHTEPCQYCKLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-2-mercaptomethylbutan-1-ol is a useful research compound. Its molecular formula is C7H16OS and its molecular weight is 148.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,3-Dimethyl-2-mercaptomethylbutan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3-Dimethyl-2-mercaptomethylbutan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,3-Dimethyl-2-mercaptomethylbutan-1-ol

Molecular Formula

C7H16OS

Molecular Weight

148.27 g/mol

IUPAC Name

3,3-dimethyl-2-(sulfanylmethyl)butan-1-ol

InChI

InChI=1S/C7H16OS/c1-7(2,3)6(4-8)5-9/h6,8-9H,4-5H2,1-3H3

InChI Key

TXPHTEPCQYCKLA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(CO)CS

Origin of Product

United States

Synthesis routes and methods

Procedure details

Anhydrous liquid ammonia (400 ml) was stirred at -70°, under a current of nitrogen. 2-Benzylthiomethyl-3,3-dimethylbutyl benzyl ether (7.0 g) in dry diethyl ether (100 ml) was added and this was followed by sodium (4.0 g) in small pieces. The resulting mixture was stirred at -70° for 3 hours and then allowed to warm up to 20° C. Ammonium chloride (20 g) was added followed by dry methanol (70 ml). When all the sodium had dissolved, water was added and the mixture was extracted with diethyl ether. The ethereal extracts were washed with water, dried over anhydrous magnesium sulphate and evaporated in vacuo. 3,3-Dimethyl-2-mercaptomethyl-butan-1-ol was obtained as a pale yellow oil (2.8 without further purification.
Quantity
400 mL
Type
reactant
Reaction Step One
Name
2-Benzylthiomethyl-3,3-dimethylbutyl benzyl ether
Quantity
7 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
4 g
Type
reactant
Reaction Step Three
Quantity
20 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
70 mL
Type
solvent
Reaction Step Seven

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